Cas no 62071-08-3 (Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester)

• Product Name: Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester
• CAS No: 62071-08-3
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 1635292
• PubChem ID: 71390253
• Update Time: 2025-04-21

Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester
• methyl 2,4-dihydroxy-6-tridecylbenzoate
• DTXSID90812174
• 62071-08-3

• Inchi： 1S/C21H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-15-18(22)16-19(23)20(17)21(24)25-2/h15-16,22-23H,3-14H2,1-2H3
• InChI Key： HKWOGFSJSWHISJ-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C(=O)OC)CCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 350.24582
• Monoisotopic Mass: 350.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76